molecular formula C9H17ClN2O2 B2805412 1-Methyl-decahydropyrido[4,3-e][1,4]oxazepin-2-one hydrochloride CAS No. 2319803-22-8

1-Methyl-decahydropyrido[4,3-e][1,4]oxazepin-2-one hydrochloride

Cat. No. B2805412
CAS RN: 2319803-22-8
M. Wt: 220.7
InChI Key: HNQZZFIAUPAIKG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-Methyl-decahydropyrido[4,3-e][1,4]oxazepin-2-one hydrochloride is a chemical compound with the molecular formula C9H17ClN2O2. It is a solid substance and is used for pharmaceutical testing .


Molecular Structure Analysis

The InChI code for 1-Methyl-decahydropyrido[4,3-e][1,4]oxazepin-2-one hydrochloride is 1S/C12H22N2O2.ClH/c1-9(2)6-14-11-3-4-13-5-10(11)7-16-8-12(14)15;/h9-11,13H,3-8H2,1-2H3;1H . This code provides a detailed description of the molecule’s structure, including the arrangement of atoms and bonds.


Physical And Chemical Properties Analysis

1-Methyl-decahydropyrido[4,3-e][1,4]oxazepin-2-one hydrochloride is a solid substance . Its molecular weight is 262.78 and its molecular formula is C9H17ClN2O2.

Scientific Research Applications

Chemical Synthesis and Structural Analysis

1-Methyl-decahydropyrido[4,3-e][1,4]oxazepin-2-one hydrochloride is a compound that belongs to a broader class of chemical compounds with significant importance in synthetic chemistry. Research has focused on the synthesis, structural assignments, and conformational studies of related heterocyclic compounds. For instance, the synthesis of pyrimido[4,5-e][1,4]oxazepin-5-ones involved reactions that yielded novel compounds with defined structural assignments supported by infrared and nuclear magnetic resonance spectra (Santilli, Kim, & Wanser, 1972). Similarly, configurational and conformational studies were conducted on hexahydropyrido [2,1‐c][1,4]oxazin-4(3H)-ones, revealing insights into the molecular structure and conformation of these compounds (Cahill & Crabb, 1972).

properties

IUPAC Name

1-methyl-5a,6,7,8,9,9a-hexahydro-5H-pyrido[4,3-e][1,4]oxazepin-2-one;hydrochloride
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H16N2O2.ClH/c1-11-8-2-3-10-4-7(8)5-13-6-9(11)12;/h7-8,10H,2-6H2,1H3;1H
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HNQZZFIAUPAIKG-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN1C2CCNCC2COCC1=O.Cl
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H17ClN2O2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

220.69 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-Methyl-decahydropyrido[4,3-e][1,4]oxazepin-2-one hydrochloride

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.